Cas no 136082-41-2 (5-Methoxyisolariciresinol)
5-Methoxyisolariciresinol structure
Product Name:5-Methoxyisolariciresinol
5-Methoxyisolariciresinol Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-, (1S,2R,3R)-
- 5-Methoxyisolariciresinol
- (1S,2R,3R)-1,2,3,4-Tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-2,3-naphthalenedimethanol
- HY-N7843
- (6R,7R,8S)-8-(4-hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-1,3-dimethoxy-5,6,7,8-tetrahydronaphthalen-2-ol
- CS-0138432
- (+)-8-methoxyisolariciresinol
- BDBM50242209
- AKOS032962750
- CHEMBL508302
-
- Inchi: 1S/C21H26O7/c1-26-16-7-11(4-5-15(16)24)18-14(10-23)13(9-22)6-12-8-17(27-2)20(25)21(28-3)19(12)18/h4-5,7-8,13-14,18,22-25H,6,9-10H2,1-3H3/t13-,14-,18+/m0/s1
- InChI Key: ZPRAJLPWRSLALC-SUNYJGFJSA-N
- SMILES: OC[C@@H]1[C@@H](C2C=CC(=C(C=2)OC)O)C2C(=C(C(=CC=2C[C@H]1CO)OC)O)OC
Computed Properties
- Exact Mass: 390.16788
- Monoisotopic Mass: 390.16785316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 599.3±50.0 °C at 760 mmHg
- Flash Point: 316.3±30.1 °C
- Solubility: Very slightly soluble (0.78 g/l) (25 º C),
- PSA: 108.61
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
5-Methoxyisolariciresinol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
5-Methoxyisolariciresinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3126-1 mg |
5-Methoxyisolariciresinol |
136082-41-2 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M80430-5 mg |
2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-, (1S,2R,3R)- |
136082-41-2 | 5mg |
¥4800.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN3126-5 mg |
5-Methoxyisolariciresinol |
136082-41-2 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3126-1 mL * 10 mM (in DMSO) |
5-Methoxyisolariciresinol |
136082-41-2 | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-07 | ||
| TargetMol Chemicals | TN3126-5mg |
5-Methoxyisolariciresinol |
136082-41-2 | 5mg |
¥ 3330 | 2024-07-20 | ||
| A2B Chem LLC | AE66363-5mg |
5-Methoxyisolariciresinol |
136082-41-2 | 5mg |
$594.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN3126-1 ml * 10 mm |
5-Methoxyisolariciresinol |
136082-41-2 | 1 ml * 10 mm |
¥ 3430 | 2024-07-20 |
5-Methoxyisolariciresinol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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